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Compound of Interest

Compound Name: Desmethoxy Iopromide

CAS No.: 76350-28-2

Cat. No.: B602077

Get Quote

Welcome to the Technical Support Center for Iopromide drug product stability. This resource is

designed for researchers, scientists, and drug development professionals to provide in-depth

technical guidance and troubleshooting for common stability issues encountered during the

formulation and handling of Iopromide. As a nonionic, water-soluble, radiographic contrast

medium, Iopromide's stability is paramount to its safety and efficacy.[1] This guide will delve

into the causality behind experimental choices and provide self-validating protocols to ensure

the integrity of your Iopromide formulations.

Understanding Iopromide Stability
Iopromide is a highly stable molecule, formulated as a sterile, aqueous solution for parenteral

administration.[1] Commercial formulations like Ultravist® contain edetate calcium disodium as

a stabilizer and tromethamine as a buffer, maintaining a pH between 6.5 and 8.0.[2][3] Despite

its inherent stability, various factors can compromise the integrity of the drug product, leading to

issues such as the formation of particulate matter, discoloration, and degradation.
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Frequently Asked Questions (FAQs) &
Troubleshooting Guides
This section addresses specific stability-related questions and provides actionable

troubleshooting guides.

Part 1: Particulate Matter and Crystallization
Question 1: I have observed visible particulate matter in my Iopromide solution. What are the

potential causes and how can I investigate this?

Answer: The presence of particulate matter is a critical quality attribute for parenteral drugs, as

it can pose significant patient safety risks.[4] The United States Pharmacopeia (USP) chapter

<788> provides specific limits for sub-visible particles in injections.[5][6]

Potential Causes:

Intrinsic Particulates: These originate from the drug product itself. For highly concentrated

solutions like Iopromide, crystallization can occur, appearing as a milky-cloudy appearance,

sediment, or floating crystals.[7] This is often temperature-dependent.

Extrinsic Particulates: These are foreign particles that have been introduced into the product.

Sources can include:

Environmental Factors: Fibers, dust, or microbial contamination from the manufacturing

environment.

Packaging Components: Glass delamination from vials, shedding of particles from rubber

stoppers, or leachables from plastic containers.[8][9]

Processing Equipment: Shedding of particles from pumps, filters, or filling needles.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for particulate matter in Iopromide solutions.

Experimental Protocol: Microscopic Particle Identification
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Sample Preparation: Carefully extract a representative sample of the solution containing

particulates onto a clean microscope slide.

Microscopic Examination: Use a light microscope to observe the morphology of the particles.

Note characteristics such as shape, size, color, and transparency.

Polarized Light Microscopy: This can help differentiate between crystalline (birefringent) and

amorphous materials.

Advanced Characterization (if necessary): For definitive identification, techniques such as

Fourier-Transform Infrared (FTIR) spectroscopy or Scanning Electron Microscopy with

Energy-Dispersive X-ray Spectroscopy (SEM-EDX) can be employed to determine the

chemical composition of the particles.[10]

Part 2: Color Change and Degradation
Question 2: My Iopromide solution has developed a yellowish tint upon storage. What could be

the reason, and how do I assess its stability?

Answer: A change in color is often an indicator of chemical degradation.[11][12] For Iopromide,

this could be due to the formation of chromophoric degradation products resulting from

hydrolysis, oxidation, or photolysis.

Potential Causes:

Oxidative Degradation: The presence of trace metal ions can catalyze oxidative reactions.

Edetate calcium disodium is included in formulations to chelate these metal ions and prevent

such degradation.[3]

Photodegradation: Exposure to light, particularly UV radiation, can induce degradation of

Iopromide.[13] ICH Q1B guidelines detail the requirements for photostability testing.[14][15]

[16][17]

pH Shift: Excursions from the optimal pH range of 6.5-8.0 can accelerate hydrolytic

degradation.
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Microbial Contamination: The growth of microorganisms can lead to color changes due to the

production of pigments.[1]

Troubleshooting and Assessment:

Verify Storage Conditions: Ensure the product has been stored according to the

manufacturer's recommendations, protected from light and excessive heat.

pH Measurement: Check the pH of the solution to see if it has deviated from the specified

range.

Forced Degradation Studies: To understand the potential degradation pathways, perform

forced degradation studies under various stress conditions (acidic, basic, oxidative,

photolytic, and thermal).[2][18][19][20][21] This will help in identifying the likely degradation

products.

Stability-Indicating Analytical Method: A validated stability-indicating method, typically High-

Performance Liquid Chromatography (HPLC), is crucial for separating and quantifying

Iopromide from its degradation products.

Iopromide Degradation Pathways:

Forced degradation studies, particularly those employing UV irradiation in the presence of

chlorine, have identified several transformation products of Iopromide.[7][22] These studies,

often utilizing advanced techniques like Liquid Chromatography-Quadrupole Time-of-Flight

Mass Spectrometry (LC-QTOF-MS), have elucidated complex degradation pathways.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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